Cas no 886900-08-9 (N'-(2-cyanophenyl)-N-2-(diethylamino)ethylethanediamide)

• Product Name: N'-(2-cyanophenyl)-N-2-(diethylamino)ethylethanediamide
• CAS No: 886900-08-9
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• CID: 5476734
• Update Time: 2025-10-31

N'-(2-cyanophenyl)-N-2-(diethylamino)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-cyanophenyl)-N-[2-(diethylamino)ethyl]oxamide
• N'-(2-cyanophenyl)-N-2-(diethylamino)ethylethanediamide

• Inchi： 1S/C15H20N4O2/c1-3-19(4-2)10-9-17-14(20)15(21)18-13-8-6-5-7-12(13)11-16/h5-8H,3-4,9-10H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key： REDUYEAIDBNENZ-UHFFFAOYSA-N
• SMILES： C(NCCN(CC)CC)(=O)C(NC1=CC=CC=C1C#N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-cyanophenyl)-N-2-(diethylamino)ethylethanediamide

Introduction to N'-(2-cyanophenyl)-N-2-(diethylamino)ethylethanediamide (CAS No. 886900-08-9)

N'-(2-cyanophenyl)-N-2-(diethylamino)ethylethanediamide, a compound with the chemical identifier CAS No. 886900-08-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique combination of functional groups, including the cyanophenyl moiety and the diethylamino side chain, makes it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The molecular framework of N'-(2-cyanophenyl)-N-2-(diethylamino)ethylethanediamide consists of a central ethanediamide backbone, which is a well-known scaffold in the design of bioactive molecules. This backbone provides multiple sites for chemical modification, allowing for the introduction of diverse substituents that can modulate the compound's pharmacological properties. The presence of the 2-cyanophenyl group at one terminus of the molecule introduces a strong electron-withdrawing effect, which can influence the electronic properties and reactivity of the compound. Conversely, the diethylamino group at the other end contributes to basicity and potential interactions with acidic moieties in biological systems.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological profiles. N'-(2-cyanophenyl)-N-2-(diethylamino)ethylethanediamide has been studied for its potential as an intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block for designing ligands that interact with various biological targets. For instance, the combination of the cyanophenyl and diethylamino groups suggests that this compound could be effective in modulating neurotransmitter systems, making it a candidate for applications in central nervous system (CNS) disorders.

The synthesis of N'-(2-cyanophenyl)-N-2-(diethylamino)ethylethanediamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyanophenyl group typically involves cyanation reactions, while the attachment of the diethylamino group can be achieved through nucleophilic substitution or reductive amination. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in a laboratory setting.

One of the most compelling aspects of N'-(2-cyanophenyl)-N-2-(diethylamino)ethylethanediamide is its potential biological activity. Preliminary studies have suggested that this compound may exhibit properties relevant to therapeutic applications. The interaction between the cyanophenyl and diethylamino groups could lead to selective binding to specific receptors or enzymes, thereby modulating physiological processes. For example, such compounds have been explored for their potential in treating conditions like depression, anxiety, and neurodegenerative diseases.

The development of new drugs often relies on understanding how molecular structure influences biological activity. N'-(2-cyanophenyl)-N-2-(diethylamino)ethylethanediamide serves as an excellent model for studying these relationships. Its well-defined structure allows researchers to make predictions about its behavior in biological systems based on known principles of molecular recognition. This approach is particularly valuable in drug discovery pipelines, where rapid screening and optimization are essential.

In addition to its pharmacological potential, N'-(2-cyanophenyl)-N-2-(diethylamino)ethylethanediamide has implications for computational chemistry and molecular modeling. The availability of its structural data enables researchers to use advanced computational methods to predict its interactions with biological targets. These predictions can guide experimental efforts and help identify promising derivatives with improved properties.

The future directions for research on N'-(2-cyanophenyl)-N-2-(diethylamino)ethylethanediamide are numerous and exciting. Further studies could focus on synthesizing analogs with modified functional groups to explore new pharmacological profiles. Additionally, investigating its interactions with specific proteins or enzymes could provide insights into its mechanism of action and potential therapeutic applications.

The compound's versatility as a synthetic intermediate also opens up possibilities for developing new methodologies in organic chemistry. By studying how different functional groups influence reactivity and selectivity, researchers can gain valuable insights into designing more efficient synthetic routes for complex molecules.

In conclusion, N'-(2-cyanophenyl)-N-2-(diethylamino)ethylethanediamide (CAS No. 886900-08-9) is a fascinating molecule with significant potential in pharmaceutical chemistry. Its unique structural features and functional groups make it a valuable tool for drug discovery and synthetic chemistry research. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing new treatments for various diseases.